Cas no 878218-58-7 (6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid)

• Product Name: 6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid
• CAS No: 878218-58-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD08239636
• CID: 3109122
• PubChem ID: 9167414
• Update Time: 2025-06-13

6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 878218-58-7
• EN300-24112
• MFCD08239636
• HMS1779P03
• AKOS001214634
• CS-0241912
• 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylicacid
• DKB21858
• Z169506464
• 1-ISOPROPYL-6-METHYLPYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLIC ACID
• G58320
• AB00748105-01
• 6-methyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-5-carboxylic acid
• SCHEMBL18984445
• 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid

• MDL： MFCD08239636
• Inchi： 1S/C11H13N3O2/c1-6(2)14-10-8(5-12-14)4-9(11(15)16)7(3)13-10/h4-6H,1-3H3,(H,15,16)
• InChI Key： PRHJJQGNCUDYOZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N=C2C(=C1)C=NN2C(C)C)=O

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-methyl-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carboxylic Acid

Recent Advances in the Study of 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS: 878218-58-7)

The compound 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS: 878218-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolopyridine core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. Recent studies have explored its utility in drug discovery, particularly in targeting protein kinases and other enzymes involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a building block for the development of kinase inhibitors. Researchers demonstrated that derivatives of 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid exhibit selective inhibition against specific kinases implicated in cancer and inflammatory diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and reduce off-target effects, paving the way for novel therapeutic candidates.

In addition to its kinase inhibitory potential, recent research has explored the compound's application in antimicrobial drug development. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structurally modified versions of 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid displayed potent activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Further investigations into the compound's mechanism of action have been facilitated by advanced computational modeling techniques. Molecular docking studies have revealed that 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid interacts with key amino acid residues in target proteins, providing insights into its binding affinity and selectivity. These findings have been instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties.

The synthesis and scalability of 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid have also been subjects of recent optimization efforts. A 2023 study in Organic Process Research & Development detailed a cost-effective and environmentally friendly synthetic route for large-scale production, addressing previous challenges related to yield and purity. This advancement is expected to facilitate broader research and clinical applications of the compound.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of drug candidates derived from 6-methyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid. Preliminary results from Phase I trials indicate favorable tolerability profiles, with further studies planned to assess therapeutic outcomes in specific disease models. The compound's versatility and promising biological activity position it as a valuable asset in the continued pursuit of innovative treatments for complex diseases.